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Compound of Interest

Compound Name: Windorphen
CAS No.: 19881-70-0
Cat. No.: B1300807
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Windorphen is a novel small molecule inhibitor of the canonical Wnt signaling pathway, a
critical regulator of embryonic development and a therapeutic target in various diseases,
including cancer.[1] It functions by selectively disrupting the interaction between B-catenin and
the transcriptional coactivator p300.[2][3][4] This technical guide provides a comprehensive
overview of the known solubility and stability characteristics of Windorphen in common
laboratory solvents. It also details key experimental protocols for assessing its biological activity
and physicochemical properties, and includes visual diagrams of its mechanism of action and
experimental workflows to support researchers in its application.

Physicochemical Properties
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Property Value Source
Molecular Formula C17H15CIOs3 [3]
Molecular Weight 302.75 g/mol [3]
Appearance Off-white powder [3]
Purity >98% (HPLC) [3]
CAS Number 19881-70-0 [3]

Solubility

The solubility of Windorphen has been reported in Dimethyl Sulfoxide (DMSO). Quantitative
data in other common laboratory solvents is not readily available in the public domain.
Researchers are encouraged to determine solubility in their specific solvent of choice using the
protocol outlined in Section 4.1.

Solvent Concentration Observations Source

Requires sonication;
62.5 mg/mL (206.44

DMSO M) hygroscopic DMSO [2]
can impact solubility.

DMSO 50 mg/mL - [3]

Ethanol Data not available - -

Methanol Data not available - -

Acetonitrile Data not available - -

Water Data not available - -

Phosphate-Buffered
Saline (PBS)

Data not available - -

Stability
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Detailed stability studies of Windorphen in various solvents and conditions are not extensively
published. The following recommendations are based on supplier data for stock solutions. It is
recommended to perform stability assessments for working solutions under specific
experimental conditions as outlined in Section 4.2.

Condition Duration Recommendations Source

Stock Solution in

6 months Store at -80°C. [2]
DMSO

Stock Solution in

1 month Store at -20°C. [2]
DMSO

) Store at 2-8°C.
Storage of Solid - , [3]
Protect from light.

Experimental Protocols
Standard Protocol for Solubility Determination

This protocol provides a general method for determining the solubility of Windorphen in a
solvent of interest.

o Preparation of Saturated Solution:

o Add an excess amount of Windorphen powder to a known volume of the desired solvent
in a clear glass vial.

o Tightly cap the vial and agitate the mixture vigorously (e.g., using a vortex mixer) for 1-2
minutes.

o Place the vial on a rotator or shaker at a constant temperature (e.g., 25°C) for 24 hours to
ensure equilibrium is reached.

o Visually inspect the vial to confirm the presence of undissolved solid, indicating a
saturated solution.

e Sample Preparation and Analysis:
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o Carefully filter the saturated solution using a 0.22 pum syringe filter to remove undissolved
solid.

o Dilute an aliquot of the clear filtrate with the same solvent to a concentration within the
linear range of the analytical method.

o Analyze the diluted sample using a suitable analytical technique, such as High-
Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry
(LC-MS), to determine the concentration of dissolved Windorphen.

e Calculation of Solubility:
o Prepare a standard calibration curve using known concentrations of Windorphen.

o Calculate the concentration of Windorphen in the diluted filtrate based on the calibration
curve.

o Multiply the calculated concentration by the dilution factor to determine the solubility of
Windorphen in the chosen solvent.

Standard Protocol for Solution Stability Assessment

This protocol outlines a method to assess the stability of Windorphen in a specific solvent over
time.

o Preparation of Test Solution:
o Prepare a stock solution of Windorphen in the desired solvent at a known concentration.

o Divide the stock solution into aliquots in separate, tightly sealed vials to avoid repeated
freeze-thaw cycles.

¢ Incubation at Different Conditions:

o Store the aliquots under various conditions to be tested (e.g., -20°C, 4°C, room
temperature, 37°C). Protect from light if photostability is not the primary focus.

e Time-Point Analysis:

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/product/b1300807/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-and-stability-of-windorphen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot from each
storage condition.

o Analyze the samples immediately using a stability-indicating HPLC method to quantify the
remaining concentration of Windorphen. The method should be able to separate the
parent compound from potential degradation products.

e Data Analysis:

o Calculate the percentage of Windorphen remaining at each time point relative to the initial
concentration (time 0).

o Plot the percentage of remaining Windorphen against time to determine the degradation
kinetics.

TOPFlash/FOPFlash Luciferase Reporter Assay for Wnt
Signaling Inhibition

This assay is used to quantify the effect of Windorphen on the transcriptional activity of the 3-
catenin/TCF complex.

o Cell Culture and Transfection:
o Seed human embryonic kidney (HEK293T) or other suitable cells in a 24- or 48-well plate.

o Co-transfect the cells with the TOPFlash (containing TCF/LEF binding sites) or FOPFlash
(mutated binding sites, as a negative control) reporter plasmids, along with a Renilla
luciferase plasmid (for normalization of transfection efficiency).

e Compound Treatment:

o After 24 hours of transfection, treat the cells with varying concentrations of Windorphen or
a vehicle control (e.g., DMSO).

o If assessing the inhibition of Wnt-ligand-induced signaling, co-treat with a Wnt agonist like
Wnt3a conditioned media or a GSK3[ inhibitor like CHIR99021.

o Luciferase Activity Measurement:
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o After 24-48 hours of treatment, lyse the cells and measure the firefly and Renilla luciferase
activities using a dual-luciferase reporter assay system according to the manufacturer's

instructions.

e Data Analysis:

o Normalize the firefly luciferase activity (TOPFlash or FOPFlash) to the Renilla luciferase

activity for each well.

o Calculate the fold change in reporter activity for Windorphen-treated cells compared to
vehicle-treated cells. A decrease in the TOPFlash/FOPFlash ratio indicates inhibition of
Wnt signaling.

Co-immunoprecipitation of -catenin and p300

This protocol is used to demonstrate that Windorphen disrupts the interaction between 3-
catenin and p300.

e Cell Lysis and Protein Extraction:

o Treat cells (e.g., SW480 human colon cancer cells) with Windorphen or a vehicle control
for a specified period.

o Lyse the cells in a suitable co-immunoprecipitation buffer containing protease and
phosphatase inhibitors.

o Quantify the protein concentration of the lysates.
e Immunoprecipitation:

o Incubate a portion of the cell lysate with an antibody against p300 (or B-catenin) overnight
at 4°C with gentle rotation. Use a non-specific IgG as a negative control.

o Add Protein A/G agarose or magnetic beads to the lysate-antibody mixture and incubate
for another 1-2 hours to capture the antibody-protein complexes.

e Washing and Elution:
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o Wash the beads several times with co-immunoprecipitation buffer to remove non-specific
binding proteins.

o Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.
e Western Blotting:

o Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

o Probe the membrane with a primary antibody against 3-catenin (if p300 was
immunoprecipitated) or p300 (if B-catenin was immunoprecipitated).

o Use an appropriate secondary antibody and a chemiluminescent substrate to detect the
protein bands. A reduced amount of co-immunoprecipitated protein in the Windorphen-
treated sample compared to the control indicates disruption of the protein-protein
interaction.

Visualizations
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Caption: Canonical Wnt signaling pathway and the inhibitory action of Windorphen.
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Analyze filtrate by HPLC/LC-MS

Calculate solubility from calibration curve

Stability Assessment

Prepare stock solution of known concentration

Aliguot and store under various conditions

Analyze aliquots at specified time points by HPLC

Calculate % remaining compound vs. time

Click to download full resolution via product page

Caption: General experimental workflow for solubility and stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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